Cas no 2172612-34-7 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid
• CAS No: 2172612-34-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6493833
• PubChem ID: 165811839
• Update Time: 2025-05-20

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid
• 2172612-34-7
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]cyclohexyl}acetic acid
• EN300-1480075

• Inchi： 1S/C27H30N2O5/c30-24(29-27(17-25(31)32)14-6-1-7-15-27)13-8-16-28-26(33)34-18-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,8-13,23H,1,6-7,14-18H2,(H,28,33)(H,29,30)(H,31,32)/b13-8+
• InChI Key： UVIJDFVQOIEFBX-MDWZMJQESA-N
• SMILES： OC(CC1(CCCCC1)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid

Comprehensive Guide to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid (CAS No. 2172612-34-7): Properties, Applications, and Market Insights

The compound 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid (CAS No. 2172612-34-7) is a specialized chemical entity with significant relevance in pharmaceutical research and peptide synthesis. This article delves into its structural characteristics, synthesis pathways, applications, and emerging trends in the scientific community. With the growing demand for Fmoc-protected amino acid derivatives, this compound has garnered attention for its role in advanced drug development and bioconjugation techniques.

Chemically, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid belongs to the class of Fmoc-protected amino acids, which are pivotal in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions. This feature is particularly valuable in the synthesis of complex peptides and proteins, where precision and efficiency are paramount.

One of the standout features of this compound is its cyclohexylacetic acid backbone, which contributes to its stability and solubility in organic solvents. Researchers have explored its utility in constructing peptide-based therapeutics, including anticancer agents and antimicrobial peptides. The but-2-enamido linker in its structure also offers versatility for further functionalization, making it a valuable building block in medicinal chemistry.

In recent years, the demand for Fmoc-protected building blocks like 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid has surged due to advancements in peptide-based drug discovery. The rise of personalized medicine and targeted therapies has further amplified its importance. For instance, its application in the development of peptide-drug conjugates (PDCs) has shown promise in enhancing drug delivery and reducing off-target effects.

From a synthetic perspective, the preparation of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid involves multi-step organic transformations, including amide coupling and Fmoc protection strategies. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for purification and characterization, ensuring high purity and consistency for research applications.

The market for Fmoc-protected amino acids is projected to grow steadily, driven by increasing investments in biopharmaceutical research and the expansion of peptide therapeutics. Companies specializing in custom peptide synthesis and high-throughput screening are among the primary consumers of this compound. Additionally, academic institutions and contract research organizations (CROs) utilize it for exploratory studies and method development.

For researchers and procurement specialists, understanding the storage and handling of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid is crucial. The compound is typically stored at low temperatures (e.g., -20°C) in a dry environment to prevent degradation. Proper handling ensures its longevity and efficacy in experimental settings.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}acetic acid (CAS No. 2172612-34-7) represents a critical tool in modern peptide chemistry. Its unique structural attributes and broad applicability make it indispensable for researchers aiming to innovate in drug development and biomolecular engineering. As the field of peptide therapeutics continues to evolve, this compound is poised to play an even more prominent role in scientific breakthroughs.